Cas no 62791-55-3 (3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride)

• Product Name: 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
• CAS No: 62791-55-3
• MF: C₁₅H₂₈ClNO₃
• MW: 305.840723991394
• CID: 1640121
• PubChem ID: 3046853
• Update Time: 2025-04-21

3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptanecarboxylate hydrochloride
• 3-pyrrolidin-1-ylpropyl 1-hydroxycycloheptane-1-carboxylate,hydrochloride
• 62791-55-3
• 3-(1-Pyrrolidinyl)propyl 1-hydroxycycloheptanecarboxylate hydrochloride
• Cycloheptanecarboxylic acid, 1-hydroxy-, 3-(1-pyrrolidinyl)propyl ester, hydrochloride
• Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol
• DTXSID80211874
• Chlorhydrate de l'hydroxy-1 cycloheptanecarboxylate du pyrrolidinopropanol [French]

• Inchi： 1S/C15H27NO3.ClH/c17-14(15(18)8-3-1-2-4-9-15)19-13-7-12-16-10-5-6-11-16;/h18H,1-13H2;1H
• InChI Key： KGRKNVBVFRFDKC-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(=O)OCCCN2CCCC2)CCCCCC1

Computed Properties

• Exact Mass: 305.17594
• Monoisotopic Mass: 305.175771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• Boiling Point: 384.4°C at 760 mmHg
• Flash Point: 186.3°C
• PSA: 49.77